Cas no 1374985-17-7 ((5E)-N-hydroxy-3,4-dihydro-1-benzothiepin-5(2H)-imine)

• Product Name: (5E)-N-hydroxy-3,4-dihydro-1-benzothiepin-5(2H)-imine
• CAS No: 1374985-17-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 2914640
• Update Time: 2023-08-10

(5E)-N-hydroxy-3,4-dihydro-1-benzothiepin-5(2H)-imine Chemical and Physical Properties

Names and Identifiers

• (5E)-N-hydroxy-3,4-dihydro-1-benzothiepin-5(2H)-imine
• 3,4-dihydro-1-benzothiepin-5(2H)-one oxime
• 1-Benzothiepin-5(2H)-one, 3,4-dihydro-, oxime, (5E)-
• STL172663
• ST45136771
• 3,4-Dihydro-2H-benzo[b]thiepin-5-one oxime
• 5-(hydroxyimino)-2H,3H,4H-benzo[f]thiepin

• Inchi： 1S/C10H11NOS/c12-11-9-5-3-7-13-10-6-2-1-4-8(9)10/h1-2,4,6,12H,3,5,7H2/b11-9+
• InChI Key： VFJJDUKSHZJVKP-PKNBQFBNSA-N
• SMILES： S1C2C=CC=CC=2/C(/CCC1)=N/O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 57.9